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Compound of Interest

2-(Benzyloxy)-5-chlorobenzoic
Compound Name: d
aci

Cat. No.: B1274785

Technical Guide: 2-(Benzyloxy)-5-chlorobenzoic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 2-
(Benzyloxy)-5-chlorobenzoic acid, a compound of interest in synthetic organic chemistry and
potentially in the development of novel pharmaceutical agents. This document outlines its
fundamental molecular characteristics and presents a generalized experimental workflow for its
synthesis and purification.

Core Molecular Data

The essential physicochemical properties of 2-(Benzyloxy)-5-chlorobenzoic acid are
summarized in the table below. This data is critical for reaction planning, analytical method
development, and interpretation of experimental results.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1274785?utm_src=pdf-interest
https://www.benchchem.com/product/b1274785?utm_src=pdf-body
https://www.benchchem.com/product/b1274785?utm_src=pdf-body
https://www.benchchem.com/product/b1274785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
Molecular Formula C14H11CIOs3 [1112][3]
Molecular Weight 262.69 g/mol [1][4]
Alternate Molecular Weight 262.688 g/mol [2][5]
CAS Number 52803-75-5 [1][2][3]

Conceptual Experimental Workflow: Synthesis and
Purification

The synthesis of 2-(Benzyloxy)-5-chlorobenzoic acid can be conceptualized as a multi-step
process typical for the preparation of substituted aromatic compounds. The following diagram
illustrates a logical workflow, from the initial reaction to the isolation of the final, purified
product. This process is representative and may be adapted based on specific laboratory
conditions and available starting materials.
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Reaction Setup

1. Dissolve 2-hydroxy-5-chlorobenzoic acid
in a suitable solvent (e.g., DMF).

;

2. Add a base (e.g., K2COs)
to the solution.

'

3. Add benzyl bromide

and heat the reaction mixture.

|
IReaction in progress

Reactior% Workup

4. Monitor reaction progress
using TLC.

'

5. Quench the reaction
with water.

'

6. Perform liquid-liquid extraction
with an organic solvent (e.g., Ethyl Acetate).

;

7. Wash the organic layer

with brine and dry over Na2SOa.

J
ICrude Product

Purification and Analysis

8. Concentrate the organic extract
under reduced pressure.

l

9. Purify the crude product

via column chromatography or recrystallization.

I
Pulrified Product

v

10. Characterize the final product
(NMR, MS, etc.).

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis, workup, and purification of 2-(Benzyloxy)-5-
chlorobenzoic acid.

Experimental Protocols

While a specific, detailed protocol for the synthesis of 2-(Benzyloxy)-5-chlorobenzoic acid is
not provided in the search results, a general procedure can be inferred from standard organic
chemistry techniques for similar compounds. The following is a representative, hypothetical
protocol based on the synthesis of related molecules.

Objective: To synthesize 2-(Benzyloxy)-5-chlorobenzoic acid from 2-hydroxy-5-chlorobenzoic
acid and benzyl bromide.

Materials:

» 2-hydroxy-5-chlorobenzoic acid

e Benzyl bromide

o Potassium carbonate (K2COs)

e Dimethylformamide (DMF)

o Ethyl acetate

¢ Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

» Deionized water

e Thin Layer Chromatography (TLC) plates (silica gel)
¢ Solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:
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e Reaction Setup: In a round-bottom flask, dissolve 2-hydroxy-5-chlorobenzoic acid in DMF.
Add potassium carbonate to the solution and stir the mixture.

o Addition of Reagent: Add benzyl bromide to the reaction mixture.
e Reaction: Heat the mixture (e.g., to 60-80 °C) and monitor the reaction progress by TLC.
o Workup: Once the reaction is complete, cool the mixture to room temperature and add water.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate.

e Washing: Wash the combined organic layers with brine.

» Drying: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

« Purification: Purify the crude product by column chromatography on silica gel or by
recrystallization to yield pure 2-(Benzyloxy)-5-chlorobenzoic acid.

e Analysis: Characterize the final product using techniques such as Nuclear Magnetic
Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm its identity and

purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(Benzyloxy)-5-chlorobenzoic acid molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1274785#2-benzyloxy-5-chlorobenzoic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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